Cas no 1836140-33-0 (ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate)

• Product Name: ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate
• CAS No: 1836140-33-0
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• MDL: MFCD34603734
• CID: 5221001
• Update Time: 2025-06-25

ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate

• MDL： MFCD34603734
• Inchi： 1S/C9H16O4S/c1-2-13-9(10)7-8-3-5-14(11,12)6-4-8/h8H,2-7H2,1H3
• InChI Key： ITIILZDTEPPQBY-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(CC(OCC)=O)C1

Additional information on ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate

Ethyl 2-(1,1-Dioxidotetrahydro-2H-Thiopyran-4-Yl)Acetate: A Comprehensive Overview

Ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate, also known by its CAS number 1836140-33-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of esters and features a unique sulfur-containing heterocyclic structure. The thiopyran ring system, which is a six-membered ring containing sulfur, plays a crucial role in determining the compound's chemical properties and potential applications.

Recent studies have highlighted the importance of sulfur-containing heterocycles in various chemical reactions and material synthesis. Ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate has been explored for its role in the synthesis of advanced materials, including polymers and organosulfur compounds. The dioxido group attached to the thiopyran ring contributes to the compound's reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate involves a multi-step process that typically begins with the preparation of the thiopyran derivative. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements have made the compound more accessible for further studies and applications.

In terms of applications, ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate has shown promise in the development of functional materials. Its ability to undergo various chemical transformations makes it a versatile building block in organic chemistry. For instance, it has been used as a precursor for synthesizing biodegradable polymers and advanced coatings with tailored properties.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate can be synthesized and processed under eco-friendly conditions, reducing its ecological footprint. This aligns with the growing demand for sustainable chemical processes in industries ranging from pharmaceuticals to electronics.

The structural uniqueness of ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate also makes it an attractive candidate for use in drug discovery. Its sulfur-containing framework can potentially interact with biological systems in novel ways, offering new avenues for therapeutic development. Researchers are actively exploring its pharmacological properties to assess its potential as a lead compound for drug design.

In conclusion, ethyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate (CAS No: 1836140-33-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.